Cas no 102367-05-5 (1-Pyrrolidineacetamide,N-bicyclo[2.2.1]hept-2-yl-, hydrochloride (1:1))

1-Pyrrolidineacetamide,N-bicyclo[2.2.1]hept-2-yl-, hydrochloride (1:1) structure
102367-05-5 structure
Product name:1-Pyrrolidineacetamide,N-bicyclo[2.2.1]hept-2-yl-, hydrochloride (1:1)
CAS No:102367-05-5
MF:C13H23ClN2O
MW:258.787522554398
CID:199913
PubChem ID:24845342

1-Pyrrolidineacetamide,N-bicyclo[2.2.1]hept-2-yl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineacetamide,N-bicyclo[2.2.1]hept-2-yl-, hydrochloride (1:1)
    • N-(3-bicyclo[2.2.1]heptanyl)-2-pyrrolidin-1-ylacetamide,hydrochloride
    • 1-Pyrrolidineacetamide,N-2-norbornyl-, hydrochloride (6CI)
    • 1-Pyrrolidineacetamide,N-bicyclo[2.2.1]hept-2-yl-, monohydrochloride (9CI)
    • ERL 360
    • N-(Bicyclo[2.2.1]heptan-2-yl)-2-(pyrrolidin-1-yl)ethanimidic acid--hydrogen chloride (1/1)
    • 102367-05-5
    • N-(2-Norbornanyl)-1-pyrrolidineacetamide hydrochloride
    • DTXSID70907411
    • 1-Pyrrolidineacetamide, N-(2-norbornanyl)-, hydrochloride
    • Inchi: InChI=1S/C13H22N2O.ClH/c16-13(9-15-5-1-2-6-15)14-12-8-10-3-4-11(12)7-10;/h10-12H,1-9H2,(H,14,16);1H
    • InChI Key: DYPJHZOKJYPNQW-UHFFFAOYSA-N
    • SMILES: Cl.C1CCN(CC(NC2CC3CCC2C3)=O)C1

Computed Properties

  • Exact Mass: 242.178299
  • Monoisotopic Mass: 242.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.2

Experimental Properties

  • PSA: 32.34000
  • LogP: 2.51780

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